PH Indicators
  • Thymolphthalein
    Thymolphthalein
    • Cat. No.:
    • B086794
    • CAS No.:
    • 125-20-2
    • Molecular Formula:
    • C28H30O4
    • Molecular Weight:
    • 430.5 g/mol
    Description
    Thymophthalein is a terpene lactone.
    Used as a pH indicator and as a reagent for blood after decolorizing the alkaline solution by boiling with zinc dust.
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  • Chromoionophore I
    Chromoionophore I
    • Cat. No.:
    • B162472
    • CAS No.:
    • 125829-24-5
    • Molecular Formula:
    • C38H53N3O2
    • Molecular Weight:
    • 583.8 g/mol
    Description
    Chromoionophore I is a useful research compound. Its molecular formula is C38H53N3O2 and its molecular weight is 583.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Chromoionophore I suita...
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  • D&C Green No. 8 free acid
    D&C Green No. 8 free acid
    • Cat. No.:
    • B1220650
    • CAS No.:
    • 27928-00-3
    • Molecular Formula:
    • C16H10O10S3
    • Molecular Weight:
    • 458.4 g/mol
    Description
    Fluorescent membrane-impermeant pH indicator.

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  • Cresolphthalein
    Cresolphthalein
    • Cat. No.:
    • B1221799
    • CAS No.:
    • 596-27-0
    • Molecular Formula:
    • C22H18O4
    • Molecular Weight:
    • 346.4 g/mol
    Description
    structure
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  • Mordant Orange 1
    Mordant Orange 1
    • Cat. No.:
    • B1664777
    • CAS No.:
    • 2243-76-7
    • Molecular Formula:
    • C13H9N3O5
    • Molecular Weight:
    • 287.23 g/mol
    Description
    Azo dye used as a pH indicator.
    Alizarine Yellow R is a yellow colored azo dye made by the diazo coupling reaction.
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  • Bcecf AM
    Bcecf AM
    • Cat. No.:
    • B10800926
    • CAS No.:
    • Molecular Formula:
    • C84H80O42
    • Molecular Weight:
    • 1761.5 g/mol
    Description
    Bcecf AM is a useful research compound. Its molecular formula is C84H80O42 and its molecular weight is 1761.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Bcecf AM suitable for many resea...
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  • TME-HYM (PH Probe)
    TME-HYM (PH Probe)
    • Cat. No.:
    • B12372869
    • CAS No.:
    • Molecular Formula:
    • C35H36I2N4O
    • Molecular Weight:
    • 782.5 g/mol
    Description
    TME-HYM (PH Probe) is a useful research compound. Its molecular formula is C35H36I2N4O and its molecular weight is 782.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality TME-HYM (PH Probe) su...
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  • DND-189
    DND-189
    • Cat. No.:
    • B12413859
    • CAS No.:
    • Molecular Formula:
    • C24H22N4O2
    • Molecular Weight:
    • 398.5 g/mol
    Description
    DND-189 is a useful research compound. Its molecular formula is C24H22N4O2 and its molecular weight is 398.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality DND-189 suitable for many researc...
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  • Alexa Fluor 532
    Alexa Fluor 532
    • Cat. No.:
    • B13705348
    • CAS No.:
    • 477876-64-5
    • Molecular Formula:
    • C34H33N3O11S2
    • Molecular Weight:
    • 723.8 g/mol
    Description
    Alexa Fluor 532 is a useful research compound. Its molecular formula is C34H33N3O11S2 and its molecular weight is 723.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Alexa Fluor 532 suitab...
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  • OG 488, acid
    OG 488, acid
    • Cat. No.:
    • B15142037
    • CAS No.:
    • Molecular Formula:
    • C21H10F2O7
    • Molecular Weight:
    • 412.3 g/mol
    Description
    OG 488, acid is a useful research compound. Its molecular formula is C21H10F2O7 and its molecular weight is 412.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality OG 488, acid suitable for ma...
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